Cas no 266349-83-1 (4,4'-bis(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl)

• Product Name: 4,4'-bis(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl
• CAS No: 266349-83-1
• MF: C₄₂H₂₈N₆
• MW: 616.711928367615
• MDL: MFCD28291963
• CID: 1428112
• Update Time: 2025-09-26

4,4'-bis(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,2'-[1,1'-biphenyl]-4,4'-diylbis[4,6-diphenyl-
• 4,4'-Bis(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl (This product is unavailable in the U.S.)
• BTB
• 4,4'-bis(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl

• MDL： MFCD28291963
• Inchi： 1S/C42H28N6/c1-5-13-31(14-6-1)37-43-38(32-15-7-2-8-16-32)46-41(45-37)35-25-21-29(22-26-35)30-23-27-36(28-24-30)42-47-39(33-17-9-3-10-18-33)44-40(48-42)34-19-11-4-12-20-34/h1-28H
• InChI Key： UICMBMCOVLMLIE-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=NC=1C1C=CC(=CC=1)C1C=CC(C2N=C(C3C=CC=CC=3)N=C(C3C=CC=CC=3)N=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 7

Experimental Properties

• Density: 1.219
• Melting Point: 362 ºC

Additional information on 4,4'-bis(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl

Comprehensive Overview of 4,4'-bis(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl (CAS No. 266349-83-1): Properties, Applications, and Industry Trends

4,4'-bis(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl (CAS No. 266349-83-1) is a high-performance organic compound widely recognized for its unique molecular structure and versatile applications in advanced materials. This triazine-based derivative belongs to the family of aromatic heterocyclic compounds, characterized by its biphenyl core and diphenyltriazine substituents. Its thermal stability, photoluminescent properties, and electron-transport capabilities make it a critical component in cutting-edge technologies such as OLEDs (Organic Light-Emitting Diodes), optoelectronic devices, and high-efficiency solar cells.

In recent years, the demand for 4,4'-bis(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl has surged due to its role in energy-saving displays and sustainable energy solutions. Researchers and manufacturers are particularly interested in its high quantum yield and tunable emission spectra, which align with the global push for green technology and carbon-neutral initiatives. A common query among professionals is: "How does 4,4'-bis(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl enhance the efficiency of OLED devices?" The answer lies in its ability to facilitate electron injection and hole-blocking, thereby improving device longevity and brightness.

The synthesis of CAS No. 266349-83-1 involves multi-step cross-coupling reactions, often utilizing palladium catalysts to achieve high purity. Its crystalline morphology and solubility in organic solvents (e.g., toluene, chloroform) further expand its utility in solution-processed thin films. Industry experts frequently search for "4,4'-bis(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl suppliers" or "triazine-based materials for flexible electronics", reflecting its commercial relevance in wearable technology and foldable displays.

From an environmental perspective, 4,4'-bis(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl is gaining attention for its potential in recyclable electronics. Studies highlight its compatibility with bio-based substrates, addressing concerns about e-waste reduction. Moreover, its low toxicity profile compared to traditional heavy-metal phosphors positions it as a safer alternative for consumer electronics. As the Internet of Things (IoT) expands, innovations leveraging this compound’s durability and energy efficiency are expected to dominate patent filings.

In conclusion, 4,4'-bis(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl (CAS No. 266349-83-1) represents a cornerstone of modern material science, bridging gaps between performance, sustainability, and cost-effectiveness. Its integration into next-generation technologies underscores the compound’s pivotal role in shaping the future of smart materials and renewable energy systems.